Cas no 1261853-73-9 ((3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine)

• Product Name: (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine
• CAS No: 1261853-73-9
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4999134
• Update Time: 2025-05-24

(3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine

• Inchi： 1S/C15H13F4NO/c1-20(2)14-12(4-3-5-13(14)16)10-6-8-11(9-7-10)21-15(17,18)19/h3-9H,1-2H3
• InChI Key： ZPBOGAGFRXJSCR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC(=CC=2)OC(F)(F)F)=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 5
• Topological Polar Surface Area: 12.5

Additional information on (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine

Introduction to (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine (CAS No. 1261853-73-9)

The compound (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine, identified by the CAS registry number 1261853-73-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of biphenylamines, which are known for their unique electronic properties and structural versatility. The presence of fluorine and trifluoromethoxy groups in its structure imparts distinctive reactivity and stability, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of biphenylamines in drug discovery, particularly in the development of novel therapeutic agents. The fluorine atom at the 3-position of the biphenyl ring enhances the compound's lipophilicity, while the trifluoromethoxy group at the 4' position contributes to its electronic characteristics. These features make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors.

The synthesis of (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine involves a multi-step process that typically begins with the preparation of the biphenyl core. This is followed by functionalization at specific positions to introduce the fluorine and trifluoromethoxy groups. The final step involves alkylation to attach the dimethylamino group, which is crucial for modulating the compound's basicity and solubility properties.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, making it suitable for long-term storage and transportation.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing supramolecular assemblies, where its unique electronic properties enable self-assembling behaviors. Additionally, its ability to act as a ligand in metal coordination chemistry has opened new avenues for catalytic applications.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine. Quantum mechanical calculations reveal that the dimethylamino group significantly influences the molecule's frontier molecular orbitals, which are critical for determining its reactivity in chemical transformations. This insight has guided the design of more efficient synthetic routes and has paved the way for exploring novel reaction mechanisms involving this compound.

In conclusion, (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine (CAS No. 1261853-73-9) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, underscore its importance in advancing both scientific knowledge and industrial innovation.